Cas no 2171879-88-0 (2-amino-4,5-dimethylbenzene-1-sulfonyl fluoride)

• Product Name: 2-amino-4,5-dimethylbenzene-1-sulfonyl fluoride
• CAS No: 2171879-88-0
• MF: C₈H₁₀FNO₂S
• MW: 203.233904361725
• CID: 6269597
• PubChem ID: 165868597
• Update Time: 2025-05-20

2-amino-4,5-dimethylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-amino-4,5-dimethylbenzene-1-sulfonyl fluoride
• 2171879-88-0
• EN300-1587272

• Inchi： 1S/C8H10FNO2S/c1-5-3-7(10)8(4-6(5)2)13(9,11)12/h3-4H,10H2,1-2H3
• InChI Key： OWAZGKHSCIHMOT-UHFFFAOYSA-N
• SMILES： S(C1=CC(C)=C(C)C=C1N)(=O)(=O)F

Computed Properties

• Exact Mass: 203.04162790g/mol
• Monoisotopic Mass: 203.04162790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-amino-4,5-dimethylbenzene-1-sulfonyl fluoride

2-Amino-4,5-Dimethylbenzene-1-Sulfonyl Fluoride: A Comprehensive Overview

2-Amino-4,5-Dimethylbenzene-1-Sulfonyl Fluoride, also known by its CAS registry number CAS No. 2171879-88-0, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines an amino group, methyl substituents, and a sulfonyl fluoride moiety. The presence of these functional groups makes it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

The molecular structure of 2-Amino-4,5-Dimethylbenzene-1-Sulfonyl Fluoride is centered around a benzene ring with substituents at positions 1, 4, and 5. The sulfonyl fluoride group (-SO₂F) at position 1 imparts reactivity, while the amino group (-NH₂) at position 2 and the methyl groups (-CH₃) at positions 4 and 5 contribute to its stability and solubility properties. This combination of functional groups makes the compound highly versatile for use in nucleophilic substitutions, amidations, and other organic transformations.

Recent studies have highlighted the potential of 2-Amino-4,5-Dimethylbenzene-1-Sulfonyl Fluoride in drug discovery. Researchers have explored its role as a building block for constructing bioactive molecules with enhanced pharmacokinetic properties. For instance, its ability to undergo efficient coupling reactions has been leveraged in the development of peptide-based therapeutics and enzyme inhibitors. These advancements underscore its importance in modern medicinal chemistry.

In terms of synthesis, 2-Amino-4,5-Dimethylbenzene-1-Sulfonyl Fluoride can be prepared via a multi-step process involving sulfonation and fluorination reactions. The starting material is typically an amino-substituted benzene derivative, which undergoes sulfonation using sulfur trioxide or other sulfonating agents. Subsequent fluorination steps introduce the sulfonyl fluoride group, ensuring high purity and functionality.

The physical properties of this compound are well-documented. It has a melting point of approximately 130°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various reaction conditions makes it suitable for use in both laboratory settings and industrial applications.

One of the most promising applications of 2-Amino-4,5-Dimethylbenzene-1-Sulfonyl Fluoride lies in its use as an intermediate in the synthesis of sulfonylurea herbicides. These herbicides are widely used in agriculture to control weed growth without harming crops. The compound's reactivity allows for the formation of stable urea linkages, which are critical for herbicide activity.

In addition to its role in agrochemicals, this compound has found applications in materials science. It serves as a precursor for the synthesis of advanced polymers and coatings with enhanced thermal and mechanical properties. Recent research has focused on its potential use in creating self-healing materials and high-performance adhesives.

The environmental impact of CAS No. 2171879-88-0 has also been a topic of interest among scientists. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This makes it a sustainable choice for industries seeking eco-friendly chemical solutions.

In conclusion, 2-Amino-4,5-Dimethylbenzene-1-Sulfonyl Fluoride is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new potential uses for this compound, its significance in the chemical landscape is expected to grow further.